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Compound of Interest

Compound Name: Sucralox

Cat. No.: B15191362

An objective review of the available scientific literature on the performance of Sucralox and
generic sucralfate in the management of equine gastric ulcer syndrome (EGUS).

This guide provides a detailed comparison of Sucralox, a proprietary nutritional supplement
containing sucralfate, and generic sucralfate formulations for use in horses. The analysis is
based on published experimental data, focusing on efficacy, mechanism of action, and the
experimental protocols utilized in key studies. This information is intended for researchers,
scientists, and drug development professionals in the equine health sector.

Mechanism of Action: Sucralfate

Sucralfate is a sucrose sulfate-aluminum complex that acts locally on the gastric mucosa. Its
primary mechanism of action involves the formation of a protective barrier at the ulcer site,
shielding it from the damaging effects of gastric acid, pepsin, and bile salts.[1][2] In the acidic
environment of the stomach, sucralfate polymerizes to form a viscous, sticky gel that adheres
to ulcer craters for several hours.[3]

Beyond its physical barrier function, sucralfate is believed to have several cytoprotective
effects:

» Stimulation of Prostaglandin Synthesis: It increases the local production of prostaglandins,
which play a crucial role in maintaining mucosal blood flow and stimulating the secretion of
mucus and bicarbonate.[3]
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 Increased Mucus and Bicarbonate Secretion: By enhancing the secretion of these protective
factors, sucralfate strengthens the gastric mucosal defense.

o Stimulation of Epidermal Growth Factor (EGF): Sucralfate can bind to and concentrate EGF
at the ulcer site, promoting tissue repair and ulcer healing.

e Enhanced Blood Flow: It has been shown to increase mucosal blood flow, which is vital for
tissue regeneration.[4]
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Caption: Sucralfate's multifaceted mechanism of action.
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Performance Data: Sucralox vs. Generic Sucralfate

Direct comparative clinical trials between Sucralox and generic sucralfate in horses are not
readily available in the published scientific literature. Therefore, this analysis presents data
from separate studies on each product. It is crucial to note that this constitutes an indirect
comparison, and differences in study design, horse populations, and ulcer induction methods
may influence the results.

Sucralox: Experimental Data

A study conducted by Kentucky Equine Research investigated the effects of Sucralox on
gastric pH and ulcer severity in Thoroughbred horses.

Table 1: Effect of Sucralox on Gastric pH in Horses on an Ulcerogenic Diet

Post-treatment

Pre-treatment . Statistical
Treatment Group . Gastric pH (Mean L
Gastric pH (Mean) Significance
at 2, 4, 6, 8 hours)
Significantly higher
Sucralox (100g BID) Not Reported p <0.05

than control

Lower than Sucralox

group

Control Not Reported

Data sourced from a study by Kentucky Equine Research.[3]

Table 2: Effect of Sucralox on Gastric Ulcer Scores in Thoroughbred Racehorses

Mean Ulcer Score Mean Ulcer Score Statistical
Treatment Group L
(Week 0) (Week 9) Significance
Significantly lower
Sucralox (100g BID) Not Reported p <0.05
than Week 0

Data sourced from a study by Kentucky Equine Research.[3]
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Generic Sucralfate: Experimental Data

Data for generic sucralfate is often presented in studies comparing its efficacy to other anti-
ulcer medications, such as omeprazole.

Table 3: Comparative Efficacy of Generic Sucralfate and Omeprazole in a Fasting/NSAID
Model

Median Post-Treatment Median Post-Treatment
Treatment Group Equine Glandular Gastric Equine Squamous Gastric

Disease (EGGD) Score Disease (ESGD) Score
Sucralfate (20 mg/kg PO q8h) 3 (IQR 2.25, 3) 4 (IQR 3, 4)
Omeprazole (1 mg/kg PO

1(IQR 1, 1) 2 (IQR 2, 3)

g24h)

Data from a study on the prophylactic use of sucralfate and omeprazole.

Table 4: Healing Rates of Equine Glandular Gastric Disease (EGGD) with Combination
Therapy

Treatment Regimen Healing Rate

Omeprazole (4 mg/kg SID) + Sucralfate (12
mg/kg BID)

20%

Misoprostol (5 pg/kg BID) 72%

Data from a study comparing misoprostol to a combination of omeprazole and sucralfate.[5]

Experimental Protocols

A standardized experimental workflow is essential for the evaluation of anti-ulcer medications in
horses.
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General Experimental Workflow for Equine Gastric Ulcer
Studies
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Caption: A typical experimental workflow for equine gastric ulcer studies.

Kentucky Equine Research Sucralox Study Protocol

e Study 1: Gastric pH
o Subijects: Five ulcer-free adult Thoroughbred geldings.

o Method: Horses were fed an ulcerogenic diet and administered oral phenylbutazone (1g
every 24 hours). The treatment group received 100g of Sucralox twice a day. Gastric fluid
was collected before treatment and at 2, 4, 6, and 8 hours post-treatment on day 11.
Gastric fluid pH was measured immediately.[3]

e Study 2: Ulcer Severity
o Subijects: Thoroughbred racehorses in normal training.

o Method: The treatment group was fed 100g of Sucralox twice a day without any other
ulcer medication. Gastroscopy was performed at week 0 and week 9 to assess ulcer

scores.[3]

Generic Sucralfate and Omeprazole Prophylaxis Study
Protocol

e Subjects: Fourteen healthy horses.

e Method: A randomized crossover design was used. Horses underwent a feed-fast/NSAID
(flunixin meglumine) protocol. In one arm of the study, horses received sucralfate (20 mg/kg
PO g8h). In the other arm, they received omeprazole (1 mg/kg PO g24h). There was an 8-

week washout period between treatments. Gastroscopy was performed to assess ulcer

Scores.

Misoprostol vs. Omeprazole-Sucralfate Combination
Study Protocol
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e Subjects: Sixty-three sports horses with grade >1/4 glandular disease.

e Method: This was a prospective, clinical study. Horses were allocated to one of two
treatment groups. One group received misoprostol (5 pg/kg per os BID). The other group
received a combination of omeprazole (4 mg/kg enteric-coated per os SID) and sucralfate
(12 mg/kg per os BID). Gastroscopy was repeated at 28-35 days.[5]

Conclusion

The available evidence suggests that sucralfate, the active ingredient in Sucralox, has a well-
established mechanism of action that promotes the healing of gastric ulcers. The proprietary
formulation, Sucralox, has been shown in a manufacturer-sponsored study to increase gastric
pH and reduce ulcer scores in horses.

Generic sucralfate is commonly used in equine practice, often in combination with acid-
suppressing medications like omeprazole, particularly for glandular ulcers.[1] However, one
study indicated that sucralfate monotherapy was less effective than omeprazole in preventing
gastric lesions in a fasting/NSAID model. Furthermore, a combination of omeprazole and
sucralfate was found to be less effective than misoprostol for the treatment of equine glandular
gastric disease in another study.[5]

Due to the lack of direct comparative studies, a definitive conclusion on the superiority of
Sucralox versus generic sucralfate cannot be made. Sucralox contains additional ingredients,
such as an antacid, which may contribute to its observed effects on gastric pH.[3] Future
research employing head-to-head clinical trials is warranted to provide a direct comparison of
the efficacy, bioavailability, and adhesion properties of these two formulations in the equine
model. Researchers should consider the specific ulcer type (squamous vs. glandular) and the
overall management of the horse when designing such studies.
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comparative-analysis-in-horses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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